Cas no 1207002-87-6 (1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea)

• Product Name: 1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea
• CAS No: 1207002-87-6
• MF: C₁₈H₂₂F₂N₄O
• MW: 348.390290737152
• CID: 6147451
• PubChem ID: 45504556
• Update Time: 2025-11-01

1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea
• VU0522793-1
• 1207002-87-6
• F5833-1415
• 1-(2,6-difluorophenyl)-3-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]urea
• AKOS024521208
• 1-(2,6-difluorophenyl)-3-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]urea
• 1-(2,6-difluorophenyl)-3-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)urea

• Inchi： 1S/C18H22F2N4O/c1-23-9-5-8-15(23)16(24-10-2-3-11-24)12-21-18(25)22-17-13(19)6-4-7-14(17)20/h4-9,16H,2-3,10-12H2,1H3,(H2,21,22,25)
• InChI Key： XHELKPRSAYCFOD-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NCC(C1=CC=CN1C)N1CCCC1)=O)F

Computed Properties

• Exact Mass: 348.17616766g/mol
• Monoisotopic Mass: 348.17616766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea

Comprehensive Overview of 1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea (CAS No. 1207002-87-6)

The compound 1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea (CAS No. 1207002-87-6) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects its intricate chemical architecture, featuring a difluorophenyl moiety, a methylpyrrole group, and a pyrrolidine subunit. This combination of functional groups makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of fluorine atoms enhances its metabolic stability, while the pyrrolidine ring contributes to its bioavailability, making it a promising candidate for drug discovery.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The 1-(2,6-difluorophenyl) segment of this molecule is particularly noteworthy, as fluorination often improves binding affinity and selectivity in target interactions. Researchers are actively exploring its potential applications in central nervous system (CNS) disorders and inflammatory diseases, areas where fluorinated compounds have demonstrated significant efficacy. Additionally, the 1-methyl-1H-pyrrol-2-yl group introduces a heterocyclic element that is commonly found in bioactive molecules, further amplifying its therapeutic potential.

The synthesis of 1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea involves multi-step organic reactions, including urea formation and N-alkylation. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize the compound, confirming its structural integrity. The CAS No. 1207002-87-6 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

From a commercial perspective, 1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea is primarily utilized in research and development settings. Its applications span medicinal chemistry, drug design, and biochemical assays. The compound's ability to modulate specific biological pathways has sparked interest in its use as a lead compound for new drug candidates. Moreover, its structural features align with current trends in small-molecule therapeutics, a rapidly growing sector in the pharmaceutical industry.

Environmental and safety considerations are paramount when handling 1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's stability under various conditions has been studied, with findings indicating that it remains intact under typical storage temperatures, making it suitable for long-term research use.

In conclusion, 1-(2,6-difluorophenyl)-3-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylurea (CAS No. 1207002-87-6) represents a fascinating example of modern chemical innovation. Its unique structure and potential applications in drug discovery underscore its importance in contemporary scientific research. As the demand for targeted therapies and precision medicine continues to rise, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.